Cas no 2349563-48-8 (tert-butyl (2S)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoate
• CAS No: 2349563-48-8
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6198467
• PubChem ID: 165911770
• Update Time: 2025-06-08

tert-butyl (2S)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoate
• 2349563-48-8
• EN300-28284203

• Inchi： 1S/C16H22N2O2/c1-16(2,3)20-15(19)13(17)9-11-10-18(4)14-8-6-5-7-12(11)14/h5-8,10,13H,9,17H2,1-4H3/t13-/m0/s1
• InChI Key： NGUCYASPZFUMCV-ZDUSSCGKSA-N
• SMILES： O(C([C@H](CC1=CN(C)C2C=CC=CC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.2Ų

Additional information on tert-butyl (2S)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoate

Research Brief on tert-butyl (2S)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoate (CAS: 2349563-48-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of tert-butyl (2S)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoate (CAS: 2349563-48-8) as a key intermediate in the synthesis of bioactive compounds. This chiral amino acid derivative, featuring an indole moiety, has garnered attention for its potential applications in drug discovery, particularly in the development of protease inhibitors and GPCR-targeting therapeutics. The compound's structural features, including its tert-butyl ester protection and stereospecific configuration, make it a versatile building block for pharmaceutical synthesis.

Emerging studies have demonstrated the compound's utility in peptide mimetic design, where its indole side chain serves as a crucial pharmacophore for molecular recognition. A 2023 publication in the Journal of Medicinal Chemistry reported its incorporation into novel tryptophan analogs showing enhanced binding affinity for serotonin receptors. The CAS number 2349563-48-8 has become increasingly prevalent in patent applications related to CNS-targeted therapies, reflecting growing industrial interest in this chemical entity.

Synthetic methodologies for 2349563-48-8 have evolved significantly, with recent literature describing improved asymmetric synthesis routes achieving >99% enantiomeric excess. A 2024 study in Organic Process Research & Development detailed a scalable biocatalytic process using engineered aminotransferases, addressing previous challenges in stereocontrol during industrial-scale production. These advancements have reduced production costs by approximately 40% while maintaining stringent purity standards required for pharmaceutical applications.

Analytical characterization of tert-butyl (2S)-2-amino-3-(1-methyl-1H-indol-3-yl)propanoate has been enhanced through modern techniques. Recent applications of cryo-EM and microED have provided unprecedented resolution of its crystalline structure, revealing previously uncharacterized polymorphic forms. These structural insights, published in ACS Central Science (2023), have informed the design of more stable formulations for preclinical development.

The compound's biological evaluation has expanded beyond its traditional role as a synthetic intermediate. Screening against the NIH Molecular Libraries Program identified unexpected activity as a weak allosteric modulator of PKC-θ, suggesting potential immunomodulatory applications. While the EC50 remains suboptimal for direct therapeutic use (∼250 μM), these findings, reported in Bioorganic & Medicinal Chemistry Letters (2024), have spurred derivative development programs at several biotech firms.

Regulatory considerations for 2349563-48-8-containing drug candidates have become more nuanced. The FDA's 2023 guidance on chiral impurities now specifically references this compound class, requiring stringent control of the (R)-enantiomer to <0.1% in final drug substances. This has driven innovation in analytical QC methods, particularly in chiral HPLC and supercritical fluid chromatography applications.

Looking forward, the compound's unique structural features position it as a valuable scaffold for PROTAC development, with several groups reporting its conjugation to E3 ligase ligands. The indole nitrogen's nucleophilicity, preserved by the 1-methyl protection, enables selective modification strategies that are being leveraged in next-generation targeted protein degradation platforms.